Cas no 1261230-62-9 ((3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride)

• Product Name: (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride
• CAS No: 1261230-62-9
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• CID: 2164610
• Update Time: 2025-11-03

(3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride
• N-(3-Chlorobenzyl)-1-(pyrrolidin-2-yl)methanamine hydrochloride
• SBB075885
• (3-chlorobenzyl)pyrrolidin-2-ylmethylamine hydrochloride
• [(3-chlorophenyl)methyl](pyrrolidin-2-ylmethyl)amine, chloride

• Inchi： 1S/C12H17ClN2.ClH/c13-11-4-1-3-10(7-11)8-14-9-12-5-2-6-15-12;/h1,3-4,7,12,14-15H,2,5-6,8-9H2;1H
• InChI Key： HYJNISDVYSAXKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCC1CCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 24.1

Additional information on (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride

Introduction to (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine Hydrochloride (CAS No: 1261230-62-9)

The compound (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride (CAS No: 1261230-62-9) is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical research and development. This compound, characterized by its unique structure, has garnered attention due to its promising pharmacological properties and versatile applications.

Recent studies have highlighted the importance of (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride in the context of drug discovery and development. Researchers have focused on its ability to modulate specific biological pathways, making it a valuable tool in the creation of novel therapeutic agents. The compound's structure, which includes a pyrrolidine ring and a chlorobenzyl group, contributes to its unique pharmacokinetic profile and bioavailability.

One of the most notable aspects of this compound is its role in the development of neuroprotective agents. Recent findings suggest that (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride exhibits potent antioxidant properties, which could be harnessed to combat oxidative stress-related neurodegenerative diseases such as Alzheimer's and Parkinson's. These discoveries underscore the compound's potential in advancing treatments for these debilitating conditions.

In addition to its neuroprotective applications, this compound has also shown promise in the field of anti-inflammatory drug development. Studies have demonstrated that (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride can effectively inhibit pro-inflammatory cytokines, making it a potential candidate for treating inflammatory disorders such as arthritis and inflammatory bowel disease.

The synthesis of (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have optimized synthetic protocols to enhance the efficiency of this process, making it more feasible for large-scale production.

From an analytical standpoint, the characterization of this compound has been thoroughly investigated using advanced techniques such as NMR spectroscopy and mass spectrometry. These analyses have provided critical insights into the compound's structural integrity and stability under various conditions.

Looking ahead, the future of (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride lies in its continued exploration across diverse therapeutic areas. Collaborative efforts between academia and industry are expected to unlock new potentials for this compound, further solidifying its role in modern medicine.